2-Chloro-5-fluoro-4-methyl-3-nitro-benzoic acid

• Molecular Formula: C8H5ClFNO4
• Molecular Weight: 233.58 g/mol
• IUPAC Name: 2-chloro-5-fluoro-4-methyl-3-nitrobenzoic acid
• InChI: InChI=1S/C8H5ClFNO4/c1-3-5(10)2-4(8(12)13)6(9)7(3)11(14)15/h2H,1H3,(H,12,13)
• InChI Key: BKQKMEQUGIYDBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=C1[N+](=O)[O-])Cl)C(=O)O)F

Description

2-Chloro-5-fluoro-4-methyl-3-nitro-benzoic acid is a useful research compound. Its molecular formula is C8H5ClFNO4 and its molecular weight is 233.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g of 2-chloro-5-fluoro-4-methylbenzoic acid are initially introduced into 60 ml of concentrated H2SO4. 12.3 g of KNO3 are added in portions, while cooling with ice. The mixture is then warmed to 50° for 2 hours and subsequently poured onto ice. After isolation and recrystallization from toluene, 18.8 g of 2-chloro-5-fluoro-4-methyl-3-nitrobenzoic acid of melting point 186°-88° are obtained.